Cas no 1213176-19-2 ((2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol
• CAS No: 1213176-19-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5594469
• PubChem ID: 55278489
• Update Time: 2025-06-12

(2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(4-QUINOLYL)ETHAN-1-OL
• 4-Quinolineethanol, β-amino-, (βS)-
• (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol

• Inchi： 1S/C11H12N2O/c12-10(7-14)8-5-6-13-11-4-2-1-3-9(8)11/h1-6,10,14H,7,12H2
• InChI Key： HPWXTBTUEOHWIY-UHFFFAOYSA-N
• SMILES： C(O)C(N)C1C2C(N=CC=1)=CC=CC=2

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 408.1±30.0 °C(Predicted)
• pka: 12.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol

Compound Introduction: (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol (CAS No. 1213176-19-2)

Compound (CAS No. 1213176-19-2), formally known as (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol, represents a significant advancement in the field of medicinal chemistry. This chiral amine derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of a quinolin-4-yl moiety in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and development.

The stereochemistry of this compound, specifically the (2S) configuration, is critical to its biological activity. Chiral centers often play a pivotal role in determining the efficacy and selectivity of pharmaceutical agents. The precise three-dimensional arrangement of atoms in (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol may influence its binding affinity and metabolic stability, factors that are essential for therapeutic success. Recent studies have highlighted the importance of stereochemical control in the design of novel drugs, emphasizing the need for compounds like this one to be thoroughly characterized.

One of the most compelling aspects of (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol is its potential application in the development of small-molecule inhibitors targeting various diseases. The quinoline scaffold is well-documented for its role in medicinal chemistry, particularly in the synthesis of antimalarial, antibacterial, and anticancer agents. By incorporating this motif into a chiral amine backbone, researchers aim to enhance the compound's interaction with specific biological pathways, thereby improving therapeutic outcomes.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for drug-like properties. Virtual screening techniques, combined with experimental validation, have been instrumental in identifying promising candidates such as (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol. These methods allow for rapid assessment of pharmacokinetic parameters and potential side effects, streamlining the drug discovery process. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and optimizing molecular structures.

In vitro studies have begun to unravel the mechanistic aspects of (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol, revealing its potential as a modulator of key enzymatic pathways. For instance, preliminary data suggest that this compound may inhibit enzymes involved in inflammation and oxidative stress, which are implicated in numerous chronic diseases. The quinoline moiety is particularly noteworthy for its ability to interact with metal ions and nucleophiles, a property that could be exploited for therapeutic purposes.

The synthesis of (2S)-2-amino-2-(quinolin-4-yl)ethan-1-ol presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups while maintaining stereochemical integrity requires careful planning and execution. Advances in asymmetric synthesis have provided new tools for constructing complex molecules with high enantiomeric purity. Techniques such as catalytic hydrogenation and chiral auxiliary-assisted reactions have been employed to achieve the desired configuration at key stereocenters.

As interest in targeted therapies grows, compounds like (2S)-2-amino-2-(quinolin-4-ylolethanenonol) are being explored for their potential in precision medicine. The ability to fine-tune molecular structure to achieve specific biological effects is a cornerstone of modern drug development. By leveraging the unique properties of this compound, researchers hope to develop treatments that are more effective and less toxic than traditional therapies.

The future prospects for (CAS No. 1213176) are promising, with ongoing research aimed at elucidating its full pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

In conclusion,(S)-(-)-Ethyl 3-hydroxybutanoate represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. With continued research and development,(CAS No.) has the potential to advance our understanding of disease processes and provide new avenues for therapeutic intervention.